N-[2-Azepanylidene](3-pyridinyl)methanamine

• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol
• IUPAC Name: N-(pyridin-3-ylmethyl)-3,4,5,6-tetrahydro-2H-azepin-7-amine
• InChI: InChI=1S/C12H17N3/c1-2-6-12(14-8-3-1)15-10-11-5-4-7-13-9-11/h4-5,7,9H,1-3,6,8,10H2,(H,14,15)
• InChI Key: MVZRCUZXCRDUGK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=NCC1)NCC2=CN=CC=C2

Description

N-2-Azepanylidenemethanamine is a chemical compound with the molecular formula C12H17N3 It is known for its unique structure, which includes a pyridine ring and an azepane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-2-Azepanylidenemethanamine typically involves the reaction of 3-pyridinecarboxaldehyde with azepane under specific conditions. The reaction is usually carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and reaction time, are optimized to achieve high yields and purity of the compound .

Industrial Production Methods

Industrial production of N-2-Azepanylidenemethanamine may involve large-scale synthesis using similar reaction conditions as in laboratory synthesis. The process is scaled up to meet industrial demands, ensuring that the compound is produced efficiently and cost-effectively. Quality control measures are implemented to ensure the consistency and purity of the product .

Chemical Reactions Analysis

Types of Reactions

N-2-Azepanylidenemethanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced amines. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

N-2-Azepanylidenemethanamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-2-Azepanylidenemethanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-2-Azepanylidenemethanamine include:

• N-2-Azepanylidenemethanamine
• N,N-Dimethyl-2-(4-pyridinyl)ethanamine
• N-Methyl(5-pyrimidinyl)methanamine

Uniqueness

N-2-Azepanylidenemethanamine is unique due to its specific structure, which combines a pyridine ring with an azepane moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications .